Cas no 213771-13-2 (Benzoic acid, 3-bromo-5-chloro-2-iodo-)

• Product Name: Benzoic acid, 3-bromo-5-chloro-2-iodo-
• CAS No: 213771-13-2
• MF: C₇H₃BrClIO₂
• MW: 361.358992815018
• CID: 3909454
• PubChem ID: 11046629
• Update Time: 2025-10-29

Benzoic acid, 3-bromo-5-chloro-2-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-5-chloro-2-iodo-
• 3-BROMO-5-CHLORO-2-IODOBENZOIC ACID
• 213771-13-2
• MFCD07780679
• SCHEMBL7180097
• DB-378821
• AKOS020007556
• AT43805

• Inchi： 1S/C7H3BrClIO2/c8-5-2-3(9)1-4(6(5)10)7(11)12/h1-2H,(H,11,12)
• InChI Key： HWICXKZMFLDUBH-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1C(=O)O)Cl)Br

Computed Properties

• Exact Mass: 359.80497g/mol
• Monoisotopic Mass: 359.80497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on Benzoic acid, 3-bromo-5-chloro-2-iodo-

Exploring the Properties and Applications of Benzoic acid, 3-bromo-5-chloro-2-iodo- (CAS No. 213771-13-2)

Benzoic acid, 3-bromo-5-chloro-2-iodo- (CAS No. 213771-13-2) is a halogenated derivative of benzoic acid, a compound widely studied in organic chemistry and pharmaceutical research. This multi-halogenated compound has garnered attention due to its unique structural features and potential applications in various fields. The presence of bromine, chlorine, and iodine atoms on the aromatic ring makes this molecule particularly interesting for researchers exploring novel chemical reactions and bioactive compounds.

The molecular structure of 3-bromo-5-chloro-2-iodobenzoic acid offers distinct electronic properties that influence its chemical behavior. The electron-withdrawing effects of the halogen substituents create a polarized aromatic system, which can significantly impact the compound's reactivity in organic synthesis. This characteristic makes it valuable for creating complex molecular architectures, particularly in pharmaceutical intermediates and specialty chemicals. Researchers are particularly interested in how these halogen atoms affect the compound's potential as a building block for more complex molecules.

In pharmaceutical research, halogenated benzoic acid derivatives like this compound are frequently investigated for their potential biological activities. While specific applications of this particular derivative are still under investigation, similar compounds have shown promise in various therapeutic areas. The strategic placement of different halogen atoms on the aromatic ring can influence molecular interactions with biological targets, making such compounds valuable tools in drug discovery programs focused on structure-activity relationship studies.

The synthesis of Benzoic acid, 3-bromo-5-chloro-2-iodo- typically involves sequential halogenation reactions under controlled conditions. Modern synthetic approaches emphasize green chemistry principles, aiming to minimize waste and improve atom economy. Recent advances in catalytic halogenation methods have made the production of such multi-halogenated compounds more efficient and environmentally friendly, addressing current concerns about sustainable chemical manufacturing processes.

Analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. The distinctive pattern of halogen atoms creates characteristic signals in spectroscopic analysis, making this compound particularly useful as a reference material in method development for analyzing complex halogenated aromatic systems.

Material science applications of polyhalogenated benzoic acids are an emerging area of research. The unique electronic properties imparted by the combination of different halogen atoms can influence the compound's behavior in supramolecular assemblies and crystal engineering. Researchers are exploring how such derivatives might contribute to the development of novel organic electronic materials or specialized coatings with tailored properties.

From a regulatory perspective, proper handling and disposal of halogenated organic compounds are essential considerations. While this specific derivative doesn't fall under restricted categories, responsible chemical management practices should always be followed. The scientific community continues to develop safer alternatives and improved handling protocols for halogen-containing compounds, reflecting the growing emphasis on laboratory safety and environmental stewardship.

The commercial availability of Benzoic acid, 3-bromo-5-chloro-2-iodo- has increased in recent years to meet growing research demand. Suppliers typically offer this compound in various purity grades suitable for different applications, from general laboratory use to advanced research purposes. Pricing and availability can vary based on market conditions and the complexity of synthesis, making it important for researchers to source from reputable suppliers who provide comprehensive analytical data.

Future research directions for this compound may explore its potential in catalysis, as a ligand in coordination chemistry, or as a precursor for more complex molecular systems. The unique combination of halogen atoms offers numerous possibilities for further functionalization and derivatization, keeping this compound relevant in cutting-edge chemical research. As synthetic methodologies continue to advance, we can expect to see new applications emerging for this interesting benzoic acid derivative.

For researchers working with 3-bromo-5-chloro-2-iodobenzoic acid, proper storage conditions are crucial to maintain stability. Like many halogenated compounds, it should be protected from light and moisture, typically stored in amber glass containers under inert atmosphere when long-term preservation is required. These handling considerations ensure the compound remains suitable for sensitive chemical transformations and analytical applications.

The study of multi-halogenated aromatic compounds like this benzoic acid derivative contributes significantly to our understanding of steric and electronic effects in organic chemistry. Such knowledge is fundamental to numerous applications, from drug design to materials science. As research continues, we may discover even more innovative uses for this versatile chemical building block, potentially leading to breakthroughs in various technological and scientific fields.